Cas no 51594-98-0 (Benzene, 1-isocyanato-4-(propylthio)-)

• Product Name: Benzene, 1-isocyanato-4-(propylthio)-
• CAS No: 51594-98-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 361900
• PubChem ID: 71366070
• Update Time: 2025-04-19

Benzene, 1-isocyanato-4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(propylthio)-
• 1-isocyanato-4-propylsulfanylbenzene
• 1-Isocyanato-4-(propylsulfanyl)benzene
• 51594-98-0
• DTXSID80789447

• Inchi： 1S/C10H11NOS/c1-2-7-13-10-5-3-9(4-6-10)11-8-12/h3-6H,2,7H2,1H3
• InChI Key： XUIBTJIFEKVQOI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=O)CCC

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 29.43